Cas no 1373038-59-5 (3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide)
1373038-59-5 structure
Product Name:3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
CAS No:1373038-59-5
MF:C16H15N3O5S2
MW:393.43740105629
CID:1080536
PubChem ID:56955674
Update Time:2025-04-20
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-[4-(aminosulfonyl)phenyl]-5-methyl-3-isoxazolyl]- benzenesulfonamide
- 3-(5-methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
- DB-240639
- 3-(4-(4-(Aminosulfonyl)phenyl)-5-methyl-3-isoxazolyl)benzenesulfonamide
- 3-[5-methyl-4-(4-sulfamoylphenyl)-1,2-oxazol-3-yl]benzenesulfonamide
- BCP34171
- BenzenesulfonaMide, 3-[4-[4-(aMinosulfonyl)phenyl]-5-Methyl-3-isoxazolyl]-
- 1373038-59-5
- Valdecoxib Impurity I
- 3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
-
- Inchi: 1S/C16H15N3O5S2/c1-10-15(11-5-7-13(8-6-11)25(17,20)21)16(19-24-10)12-3-2-4-14(9-12)26(18,22)23/h2-9H,1H3,(H2,17,20,21)(H2,18,22,23)
- InChI Key: ZTJZYTUGYRMBJV-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(=C1)C1C(=C(C)ON=1)C1C=CC(=CC=1)S(N)(=O)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 393.04531293g/mol
- Monoisotopic Mass: 393.04531293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 633.6±65.0 °C at 760 mmHg
- Flash Point: 337.0±34.3 °C
- Solubility: Almost insoluble (0.015 g/l) (25 º C),
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M258935-1mg |
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide |
1373038-59-5 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | M258935-10mg |
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide |
1373038-59-5 | 10mg |
$1642.00 | 2023-05-18 | ||
| Biosynth | FA161770-5 mg |
Valdecoxib impurity I |
1373038-59-5 | 5mg |
$115.50 | 2023-01-05 | ||
| Biosynth | FA161770-10 mg |
Valdecoxib impurity I |
1373038-59-5 | 10mg |
$182.50 | 2023-01-05 | ||
| Biosynth | FA161770-25 mg |
Valdecoxib impurity I |
1373038-59-5 | 25mg |
$363.75 | 2023-01-05 | ||
| Biosynth | FA161770-50 mg |
Valdecoxib impurity I |
1373038-59-5 | 50mg |
$549.00 | 2023-01-05 | ||
| Biosynth | FA161770-100 mg |
Valdecoxib impurity I |
1373038-59-5 | 100MG |
$855.00 | 2023-01-05 | ||
| Chemenu | CM452158-1g |
BenzenesulfonaMide, 3-[4-[4-(aMinosulfonyl)phenyl]-5-Methyl-3-isoxazolyl]- |
1373038-59-5 | 95%+ | 1g |
$2132 | 2023-01-07 | |
| A2B Chem LLC | AE61896-5mg |
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide |
1373038-59-5 | 5mg |
$337.00 | 2024-04-20 |
3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1373038-59-5 (3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide) Related Products
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